BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Fluoro-6-methoxypyridin-3-ol: A Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Fluoro-6-methoxypyridin-3-OL

Cat. No.: B050301

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Fluoro-6-methoxypyridin-3-ol is a fluorinated pyridine derivative with potential applications
in medicinal chemistry and drug discovery. This technical guide provides a summary of its core
chemical properties. However, a comprehensive review of publicly available scientific literature
and chemical databases reveals a significant lack of detailed experimental data for this
compound. This document outlines the available information and highlights the areas where
further experimental investigation is required.

Core Chemical Properties

Currently, only basic molecular information and predicted properties for 5-Fluoro-6-
methoxypyridin-3-ol are available. No experimental data for key physical properties such as
melting point, boiling point, and solubility has been found in the searched resources.
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Property Value Source

Molecular Formula CeHesFNO2 PubChem
Molecular Weight 143.12 g/mol PubChem
Predicted XlogP 0.9 PubChem

Predicted Collision Cross
Section ([M+H]*)

123.1 A2 PubChem

Note: The XlogP and collision cross-section values are predicted based on computational
models and have not been experimentally verified.

Synthesis and Experimental Protocols

A thorough search of scientific literature, including patents, did not yield any specific
experimental protocols for the synthesis, purification, or analysis of 5-Fluoro-6-
methoxypyridin-3-ol. While general methods for the synthesis of substituted pyridines are
well-documented, a tailored and optimized protocol for this specific molecule is not publicly
available.

The absence of this information presents a significant gap for researchers interested in working
with this compound. The development of a reliable synthetic route and analytical methods for
characterization would be a crucial first step for any future studies.

Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity of 5-Fluoro-
6-methoxypyridin-3-ol. No studies have been identified that investigate its potential
pharmacological effects, mechanism of action, or any associated signaling pathways.

This lack of data means that the potential of 5-Fluoro-6-methoxypyridin-3-ol as a modulator
of biological targets is entirely unexplored. High-throughput screening or targeted assays would
be necessary to determine if this compound possesses any interesting biological properties.

Logical Workflow for Future Research
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Given the limited information available, a logical workflow for future research on 5-Fluoro-6-
methoxypyridin-3-ol would involve several key stages. The following diagram illustrates a
proposed research plan.
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Caption: Proposed Research Workflow for 5-Fluoro-6-methoxypyridin-3-ol.
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Conclusion

5-Fluoro-6-methoxypyridin-3-ol represents a chemical entity with a notable lack of
characterization in the public domain. For researchers and drug development professionals,
this presents both a challenge and an opportunity. The primary challenge is the absence of
fundamental data, requiring initial resource investment in synthesis and basic characterization.
The opportunity lies in the potential for novel discoveries, as its biological properties are
entirely unexplored. The future utility of this compound is contingent on the successful
execution of the foundational research outlined in this guide.

¢ To cite this document: BenchChem. [5-Fluoro-6-methoxypyridin-3-ol: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050301#5-fluoro-6-methoxypyridin-3-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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